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Compound Focus: Chlorobutanol

CAS No.: 57-15-8

Cat. No.: S523513

Mechanism of Action as a Preservative

Chlorebutanol (1,1,1-trichloro-2-methylpropan-2-ol) functions primarily as an antimicrobial preservative

through a detergent-like mechanism that disrupts microbial cell membranes [1] [2].

e Membrane Disruption: The compound disrupts the lipid structure of the cell membrane, which
increases cell permeability and ultimately leads to cell lysis and death [1].

¢ Inhibition of Cellular Processes: In vitro studies on human corneal epithelial cells show that
chlorobutanol causes cell retraction and halts normal cytokinesis (cell division), cell movement, and
mitotic activity [1]. It also disrupts the barrier and transport properties of epithelia and inhibits oxygen
utilization by tissues like the cornea [1].

The following diagram illustrates this multi-faceted mechanism of action:
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Chlorobutanol's preservative action involves direct membrane disruption and inhibition of key cellular

functions.

Antimicrobial Efficacy and Usage

Chlorobutaneol has a broad spectrum of activity against various Gram-positive and Gram-negative bacteria,

as well as several mold spores and fungi [3].

Table 1: Typical Effective Concentrations of Chlorobutanol
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.. Typical Effective . .
Application Context Primary Function

Concentration

Long-term stabilizer in multi-ingredient 0.5% Preservative &
preparations [1] Antimicrobial
Retains antimicrobial activity in water [4] 0.05% Antimicrobial

Toxicity and Safety Profile

While effective, chlorebutanol can induce toxicity, particularly with chronic exposure or at higher

concentrations. Safety data from in vivo studies are summarized below.

Table 2: Summary of In Vivo Oral Toxicity Data in SD Rats

- Source /
Parameter Finding
Context
Single-Dose Oral Approximate Lethal Dose (ALD) > 250 mg/kg body [5]
Toxicity weight

| 28-Day Repeated Oral Toxicity (NOAEL) | Female rats: > 50 mg/kg/b.w./day Male rats: > 12.5
mg/kg/b.w./day | [5] | | Target Organs (Repeated Dose) | Liver (females), Kidneys (males) | [5] | | In Vitro
Cytotoxicity | 0.5% concentration caused degeneration of human corneal epithelial cells and formation of

membranous blebs [1]. 0.1% concentration caused near depletion of the conjunctival squamous cell layer [1].

Pharmacokinetics and Physicochemical Properties

Understanding the behavior of chlerobutanel in biological systems is crucial for its application.

Table 3: Key Pharmacokinetic and Physicochemical Parameters
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Category

Parameter Value |/ Description

Physicochemical Properties

Pharmacokinetics (Human,
Oral)

Molecular Formula C4H7CI30 [1]

Molecular Weight 177.45 g/mol [1]

Appearance White, volatile solid with a camphor-like
odor [4]

Volume of 233+ 141 L[1]

Distribution

Protein Binding 57 £ 3% [1]

Metabolism Glucuronidation and sulphation [1]

Terminal Half-Life 10.3 £ 1.3 days [1]

Clearance 11.6 £ 1.0 mL/min [1]

Conclusion for Formulators

In summary, for research and drug development professionals:

¢ Mechanism: Chlorobutanol is an effective preservative primarily through membrane disruption,

leading to cell lysis [1] [2].

e Application: It is typically used at 0.5% for long-term stability in multi-ingredient formulations but
retains antimicrobial activity at lower concentrations [1] [4].

o Safety Note: While less toxic than some preservatives like BAK in some models [2], it still carries a
risk of cellular toxicity, particularly to ocular surfaces and internal organs like the liver and kidneys
upon systemic exposure [1] [5]. Its long half-life also suggests potential for accumulation with

repeated dosing [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://go.drugbank.com/drugs/DB11386
https://go.drugbank.com/drugs/DB11386
https://en.wikipedia.org/wiki/Chlorobutanol
https://go.drugbank.com/drugs/DB11386
https://go.drugbank.com/drugs/DB11386
https://go.drugbank.com/drugs/DB11386
https://go.drugbank.com/drugs/DB11386
https://go.drugbank.com/drugs/DB11386
https://www.smolecule.com/products/s523513?utm_src=pdf-body
https://go.drugbank.com/drugs/DB11386
https://www.sciencedirect.com/topics/neuroscience/chlorobutanol
https://go.drugbank.com/drugs/DB11386
https://en.wikipedia.org/wiki/Chlorobutanol
https://www.sciencedirect.com/topics/neuroscience/chlorobutanol
https://go.drugbank.com/drugs/DB11386
https://pmc.ncbi.nlm.nih.gov/articles/PMC8780096/
https://go.drugbank.com/drugs/DB11386
https://www.smolecule.com/products/s523513?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s523513?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

References

1. : Uses, Interactions, Chlorobutanol Mechanism of Action [go.drugbank.com]

2. Chlorobutanol - an overview | ScienceDirect Topics [sciencedirect.com]

3. | Chlorobutanol agent, sedative agent... | InvivoChem preservative [invivochem.com]
4. - Wikipedia Chlorobutanol [en.wikipedia.org]

5. In Vivo Evaluation of the Oral Toxicity of the Chlorobutanol [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [chlorobutanol mechanism of action preservative]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b523513#chlorobutanol-

mechanism-of-action-preservative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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